6-amino-2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1-(3,4-dimethylphenyl)pyrimidin-4-one

• IUPAC Name: 6-amino-2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1-(3,4-dimethylphenyl)pyrimidin-4-one
• InChI: InChI=1S/C23H24N4O2S/c1-15-9-10-18(12-16(15)2)27-20(24)13-21(28)25-23(27)30-14-22(29)26-11-5-7-17-6-3-4-8-19(17)26/h3-4,6,8-10,12-13H,5,7,11,14,24H2,1-2H3
• InChI Key: AECZJYGIZQNMML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=CC(=O)N=C2SCC(=O)N3CCCC4=CC=CC=C43)N)C
• Molecular Formula: C23H24N4O2S
• Molecular Weight: 420.5 g/mol
• CAS No.: 872629-84-0

Description

6-amino-2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1-(3,4-dimethylphenyl)pyrimidin-4-one is a useful research compound. Its molecular formula is C23H24N4O2S and its molecular weight is 420.53. The purity is usually 95%.
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Scientific Research Applications

Green Chemistry and Synthesis

A notable application involves the use of green chemistry principles for the synthesis of novel compounds. For instance, Poomathi et al. (2015) developed a green and efficient approach for the regioselective synthesis of novel pyrimidine derivatives using environmentally friendly catalysts. This process highlights the compound's role in synthesizing complex structures with high regioselectivity, practical simplicity, and excellent yields, emphasizing its utility in sustainable chemical synthesis Poomathi et al., 2015.

Antimicrobial Applications

Research into antimicrobial agents has also utilized this compound. For example, a study synthesized quinoline clubbed with sulfonamide moiety derivatives to serve as antimicrobial agents, demonstrating significant activity against Gram-positive bacteria. This application suggests the compound's potential in developing new antimicrobial agents with high efficacy Biointerface Research in Applied Chemistry, 2019.

Antimicrobial and Antifungal Activity

Another application area is in the synthesis of sulphur-substituted pyrrolo[3, 4-b]quinolines, which exhibit preliminary antimicrobial (in vitro) effectiveness against selected Gram-positive pathogens. This indicates the compound's relevance in creating structures with enhanced antimicrobial properties, potentially leading to new treatments or preventive solutions for infections South African Journal of Chemistry, 2005.

Catalysis and Chemical Reactions

The compound also finds applications in catalysis and facilitating chemical reactions. For instance, Mohammadi et al. (2015) described a method for synthesizing pyrimido[4,5-b]quinoline derivatives using an efficient catalyst, highlighting its utility in promoting reactions with excellent yields, simple procedures, and the potential for catalyst reuse Mohammadi et al., 2015.